Cas no 203-80-5 (1H-Phenalene)

• Product Name: 1H-Phenalene
• CAS No: 203-80-5
• MF: C₁₃H₁₀
• MW: 166.218503475189
• CID: 267321
• PubChem ID: 9149
• Update Time: 2025-04-19

1H-Phenalene Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalene
• 1H-Benzonaphthene
• Perinaphthene
• Peri-Naphthindene
• Phenalene
• CHEBI:33082
• 203-80-5
• 1-BENZONAPHTHENE
• EINECS 205-907-7
• DTXSID5075369
• NS00041303
• UNII-DQ27KZF2V7
• Q1919807
• DQ27KZF2V7
• EX-A9571
• G65272
• DTXCID1036256

• Inchi： 1S/C13H10/c1-4-10-6-2-8-12-9-3-7-11(5-1)13(10)12/h1-8H,9H2
• InChI Key： XDJOIMJURHQYDW-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC=1C=CCC2=CC=C3

Computed Properties

• Exact Mass: 166.0783
• Monoisotopic Mass: 166.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.139
• Boiling Point: 316.4°Cat760mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.691
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes